4-{4-[(2,4-difluorophenyl)sulfonyl]-1-piperazinyl}-2-(1-pyrrolidinyl)pyrimidine

• IUPAC Name: 4-[4-(2,4-difluorophenyl)sulfonylpiperazin-1-yl]-2-pyrrolidin-1-ylpyrimidine
• InChI: InChI=1S/C18H21F2N5O2S/c19-14-3-4-16(15(20)13-14)28(26,27)25-11-9-23(10-12-25)17-5-6-21-18(22-17)24-7-1-2-8-24/h3-6,13H,1-2,7-12H2
• InChI Key: POHPZTOZDZWLRY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC=CC(=N2)N3CCN(CC3)S(=O)(=O)C4=C(C=C(C=C4)F)F
• Molecular Formula: C18H21F2N5O2S
• Molecular Weight: 409.5 g/mol

Description

4-{4-[(2,4-difluorophenyl)sulfonyl]-1-piperazinyl}-2-(1-pyrrolidinyl)pyrimidine is a chemical compound that has been extensively studied for its potential use in various scientific research applications. This compound has shown promising results in the field of biochemistry and physiology, making it an important focus of research in recent years.

Mechanism of Action

The mechanism of action of 4-{4-[(2,4-difluorophenyl)sulfonyl]-1-piperazinyl}-2-(1-pyrrolidinyl)pyrimidine involves the inhibition of various enzymes and proteins involved in the growth and proliferation of cancer cells. This compound has been shown to inhibit the activity of tyrosine kinases, which are responsible for the growth and division of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, studies have shown that this compound has the potential to induce apoptosis in cancer cells, inhibit angiogenesis, and reduce inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-{4-[(2,4-difluorophenyl)sulfonyl]-1-piperazinyl}-2-(1-pyrrolidinyl)pyrimidine in lab experiments is its potential to inhibit the growth of cancer cells. This makes it an important candidate for cancer research. However, one of the limitations of using this compound is that it may have potential side effects on normal cells.

Future Directions

There are many future directions for research on 4-{4-[(2,4-difluorophenyl)sulfonyl]-1-piperazinyl}-2-(1-pyrrolidinyl)pyrimidine. Some of the potential areas of research include the development of new cancer treatments, the study of the compound's effects on other diseases, and the optimization of the synthesis method to improve the yield and purity of the compound. Additionally, more research is needed to fully understand the biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 4-{4-[(2,4-difluorophenyl)sulfonyl]-1-piperazinyl}-2-(1-pyrrolidinyl)pyrimidine involves the reaction of 2-amino-4-{4-[(2,4-difluorophenyl)sulfonyl]-1-piperazinyl}pyrimidine with 1-pyrrolidinecarboxaldehyde in the presence of a suitable solvent and catalyst. The resulting product is then purified to obtain the final compound.

Scientific Research Applications

The 4-{4-[(2,4-difluorophenyl)sulfonyl]-1-piperazinyl}-2-(1-pyrrolidinyl)pyrimidine compound has been extensively studied for its potential use in various scientific research applications. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound has the potential to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer treatment.